Cas no 2138520-80-4 (tert-butyl 2-(7-amino-4,5,6,7-tetrahydro-2H-indazol-2-yl)acetate)

• Product Name: tert-butyl 2-(7-amino-4,5,6,7-tetrahydro-2H-indazol-2-yl)acetate
• CAS No: 2138520-80-4
• MF: C₁₃H₂₁N₃O₂
• MW: 251.324743032455
• CID: 6102015
• PubChem ID: 165489201
• Update Time: 2025-07-10

tert-butyl 2-(7-amino-4,5,6,7-tetrahydro-2H-indazol-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• EN300-767241
• 2138520-80-4
• tert-butyl 2-(7-amino-4,5,6,7-tetrahydro-2H-indazol-2-yl)acetate

• Inchi： 1S/C13H21N3O2/c1-13(2,3)18-11(17)8-16-7-9-5-4-6-10(14)12(9)15-16/h7,10H,4-6,8,14H2,1-3H3
• InChI Key： ZRZAVHIZAIEZJG-UHFFFAOYSA-N
• SMILES： O(C(CN1C=C2C(C(CCC2)N)=N1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 251.16337692g/mol
• Monoisotopic Mass: 251.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 70.1Ų

Additional information on tert-butyl 2-(7-amino-4,5,6,7-tetrahydro-2H-indazol-2-yl)acetate

Introduction to Tert-butyl 2-(7-amino-4,5,6,7-tetrahydro-2H-indazol-2-yl)acetate (CAS No. 2138520-80-4)

Tert-butyl 2-(7-amino-4,5,6,7-tetrahydro-2H-indazol-2-yl)acetate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2138520-80-4, is a derivative of indazole and features a unique structural framework that makes it a promising candidate for various biological applications. The presence of both an amino group and a tert-butyl moiety enhances its potential as a pharmacophore, enabling interactions with biological targets that could lead to novel therapeutic agents.

The chemical structure of tert-butyl 2-(7-amino-4,5,6,7-tetrahydro-2H-indazol-2-yl)acetate consists of a tetrahydropyridazine core substituted with an amino group at the 7-position and an acetate side chain at the 2-position. This configuration not only contributes to its solubility and stability but also allows for further functionalization, making it a versatile building block in medicinal chemistry. The tert-butyl group provides steric hindrance, which can influence the compound's binding affinity and selectivity when interacting with biological receptors.

In recent years, there has been a surge in research focused on indazole derivatives due to their diverse biological activities. Indazole scaffolds have shown promise in various therapeutic areas, including anticancer, anti-inflammatory, and antimicrobial applications. The specific modification of tert-butyl 2-(7-amino-4,5,6,7-tetrahydro-2H-indazol-2-yl)acetate with an amino group and an acetate side chain has been strategically designed to optimize its pharmacological properties. This modification enhances the compound's ability to interact with enzymes and receptors involved in critical metabolic pathways.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. Researchers have leveraged its structural features to develop novel inhibitors targeting enzymes such as kinases and phosphodiesterases. These enzymes are often implicated in diseases like cancer and neurological disorders, making tert-butyl 2-(7-amino-4,5,6,7-tetrahydro-2H-indazol-2-yl)acetate a valuable asset in drug discovery pipelines.

The synthesis of tert-butyl 2-(7-amino-4,5,6,7-tetrahydro-2H-indazol-2-yl)acetate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the indazole core efficiently. These methods not only improve yield but also minimize byproduct formation, ensuring high purity levels necessary for pharmaceutical applications.

The pharmacological profile of this compound has been extensively studied in vitro and in vivo. Preliminary findings suggest that it exhibits potent inhibitory activity against certain enzymes associated with inflammation and cell proliferation. The amino group at the 7-position plays a crucial role in modulating these interactions by forming hydrogen bonds with key residues on the target proteins. Additionally, the tert-butyl group contributes to favorable pharmacokinetic properties by enhancing lipophilicity and reducing metabolic degradation.

In clinical settings, derivatives of indazole have shown promise in treating various conditions by modulating signaling pathways that are dysregulated in disease states. For instance, some indazole-based compounds have demonstrated efficacy in reducing tumor growth by inhibiting tyrosine kinases that promote cancer cell survival and proliferation. The structural features of tert-butyl 2-(7-amino-4,5,6,7-tetrahydro-2H-indazol-2-yl)acetate align well with these mechanisms of action.

The development of new drug candidates relies heavily on robust analytical techniques to characterize their chemical properties and biological activity. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are commonly used to confirm the identity and purity of tert-butyl 2-(7-amino-4,5,6,7-tetrahydro-2H-indazol-2-y lacetate. These methods provide critical data for understanding how the compound behaves in different environments and how it interacts with biological targets.

The future prospects for this compound are promising as researchers continue to explore its potential applications. Ongoing studies aim to optimize its pharmacological properties further by modifying additional functional groups or exploring new synthetic routes. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the translation of laboratory findings into clinical trials.

In conclusion,tert-butyl 2-(7-amino-4 ,5 ,6 ,7 -tetrahydro - 2 H -indazol - 2 - yl)acetate(CAS No.2138520 -80 -4) represents a significant advancement in medicinal chemistry due to its unique structural features and potential therapeutic applications. Its synthesis , characterization ,and pharmacological evaluation underscore its importance as a tool for drug discovery . As research progresses ,this compound is poised to contribute to the development of novel treatments for various diseases .